N-(3-(9H-carbazol-9-yl)-2-hydroxypropyl)-2-(N,4-dimethylphenylsulfonamido)acetamide

• IUPAC Name: N-(3-carbazol-9-yl-2-hydroxypropyl)-2-[methyl-(4-methylphenyl)sulfonylamino]acetamide
• InChI: InChI=1S/C25H27N3O4S/c1-18-11-13-20(14-12-18)33(31,32)27(2)17-25(30)26-15-19(29)16-28-23-9-5-3-7-21(23)22-8-4-6-10-24(22)28/h3-14,19,29H,15-17H2,1-2H3,(H,26,30)
• InChI Key: IDEQNQCBQSPAGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)CC(=O)NCC(CN2C3=CC=CC=C3C4=CC=CC=C42)O
• Molecular Formula: C25H27N3O4S
• Molecular Weight: 465.6 g/mol

Description

N-(3-(9H-carbazol-9-yl)-2-hydroxypropyl)-2-(N,4-dimethylphenylsulfonamido)acetamide is a useful research compound. Its molecular formula is C25H27N3O4S and its molecular weight is 465.57. The purity is usually 95%.
BenchChem offers high-quality N-(3-(9H-carbazol-9-yl)-2-hydroxypropyl)-2-(N,4-dimethylphenylsulfonamido)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-(9H-carbazol-9-yl)-2-hydroxypropyl)-2-(N,4-dimethylphenylsulfonamido)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activity and Cytotoxicity

Research conducted by Kaplancıklı et al. (2012) on carbazole derivatives, including compounds structurally related to N-(3-(9H-carbazol-9-yl)-2-hydroxypropyl)-2-(N,4-dimethylphenylsulfonamido)acetamide, demonstrated notable antimicrobial activity against a range of bacteria and fungi. Specifically, certain carbazole derivatives were found to be effective against Micrococcus luteus, Bacillus subtilis, Pseudomonas aeruginosa, Staphylococcus aureus, Escherichia coli, Listeria monocytogenes, and Candida albicans. The study also explored the cytotoxic effects of these compounds, finding that some exhibited low cytotoxic activity against NIH/3T3 cells, suggesting a potential for selective antimicrobial effects without significant toxicity to mammalian cells (Kaplancıklı et al., 2012).

BACE1 Inhibition for Alzheimer's Disease Treatment

Bertini et al. (2017) investigated a series of N-[3-(9H-carbazol-9-yl)-2-hydroxypropyl]-arylsulfonamides, which are chemically related to the compound , for their ability to inhibit β-Secretase (BACE1), a key enzyme in the pathogenesis of Alzheimer's Disease. The study found that certain derivatives showed promising IC50 values, indicating effective inhibition of BACE1. This research points to the potential application of such compounds in the development of therapeutic agents for Alzheimer's Disease (Bertini et al., 2017).